Cas no 101997-55-1 (1-Piperidineethanamine,N-[(4-methoxyphenyl)methyl]-N-(phenylmethyl)-, hydrochloride (1:2))

• Product Name: 1-Piperidineethanamine,N-[(4-methoxyphenyl)methyl]-N-(phenylmethyl)-, hydrochloride (1:2)
• CAS No: 101997-55-1
• MF: C₂₂H₃₂Cl₂N₂O
• MW: 411.408284187317
• CID: 173993
• PubChem ID: 3064204
• Update Time: 2025-04-19

1-Piperidineethanamine,N-[(4-methoxyphenyl)methyl]-N-(phenylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanamine,N-[(4-methoxyphenyl)methyl]-N-(phenylmethyl)-, hydrochloride (1:2)
• N-benzyl-N-[(4-methoxyphenyl)methyl]-2-piperidin-1-ylethanamine,dihydrochloride
• Piperidine, 1-(2-(benzyl(p-methoxybenzyl)amino)ethyl)-, dihydrochloride
• DTXSID90144503
• 1-(2-(Benzyl(p-methoxybenzyl)amino)ethyl)piperidine dihydrochloride
• 101997-55-1

• Inchi： 1S/C22H30N2O.2ClH/c1-25-22-12-10-21(11-13-22)19-24(18-20-8-4-2-5-9-20)17-16-23-14-6-3-7-15-23;;/h2,4-5,8-13H,3,6-7,14-19H2,1H3;2*1H
• InChI Key： ZBWRSPGXXBQCFA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC(=CC=1)CN(CC1C=CC=CC=1)CCN1CCCCC1

Computed Properties

• Exact Mass: 410.18946
• Monoisotopic Mass: 410.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• Boiling Point: 450.8°Cat760mmHg
• Flash Point: 123.6°C
• PSA: 15.71
• LogP: 5.72520